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Disclaimer
The following document provides a historical overview and analysis of copper arsenate and

related arsenical compounds formerly used as agricultural insecticides. The information,

including dated application practices, is intended for academic, research, and informational

purposes only. These compounds are highly toxic to humans and the environment. Their use in

agriculture is now largely obsolete and heavily restricted or banned in many countries. This

document is not a recommendation or guide for the current use of these substances. Modern,

safer alternatives are available and should be utilized for all pest control applications. Always

adhere to current local, national, and international regulations regarding pesticide use.

Introduction
Copper arsenate and related compounds, such as copper acetoarsenite (Paris Green),

represent a class of inorganic pesticides that were historically significant in the control of

agricultural pests.[1][2][3] Their use dates back to the 19th and early 20th centuries, where they

were employed to combat a variety of insect pests in crops like cotton and fruit orchards.[1][2]

The insecticidal properties of these compounds are primarily attributed to the toxic effects of

arsenic, while copper acts as a fungicide.[4][5]

The dual functionality of these metal-based pesticides made them effective for their time.

However, growing awareness of their extreme toxicity, environmental persistence, and adverse

health effects on non-target organisms, including humans, led to their gradual decline and

eventual replacement by synthetic organic pesticides.[6][7][8] In the United States, the use of
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arsenical compounds as desiccants in cotton production was voluntarily canceled in 1993, and

Chromated Copper Arsenate (CCA) for residential use was discontinued in 2003.[1][9]

This document will detail the historical application of copper arsenate-related insecticides,

their mode of action, and associated toxicological data. It will also provide diagrams to illustrate

the logical relationships in their application and toxicity, and retrospective "protocols" based on

historical practices, emphasizing the hazards involved.

Chemical Properties and Synthesis
Copper arsenate compounds are inorganic salts derived from copper and arsenic acid. The

most well-known related compound used in agriculture was Paris Green, or copper

acetoarsenite.

Table 1: Chemical Identity of Selected Copper Arsenate and Related Compounds

Compound Name Chemical Formula Molar Mass Appearance

Copper (II) Arsenate Cu₃(AsO₄)₂ 468.48 g/mol
Blue or bluish-green

solid

Copper Acetoarsenite

(Paris Green)
C₄H₆As₆Cu₄O₁₆ 1013.79 g/mol

Emerald green

crystalline powder

Source: PubChem CID 26065, PubChem CID 16693

A historical method for synthesizing copper acetoarsenite (Paris Green) involved reacting

copper(II) acetate with arsenic trioxide.[10][11] This was often done in the presence of acetic

acid to stabilize the reaction, resulting in the precipitation of the characteristic bright green

pigment.[10]

Mode of Action
The toxicity of copper arsenate insecticides stems from the independent actions of both

copper and arsenic ions upon entering the target organism.
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Arsenic: The primary insecticidal component is arsenic.[4][5] Arsenic disrupts cellular

respiration by inhibiting critical enzymes involved in energy production. It can substitute for

phosphate in vital biochemical reactions, effectively uncoupling oxidative phosphorylation.

[12] This leads to a rapid depletion of cellular energy (ATP) and ultimately, cell death.

Copper: Copper is a potent fungicide and also contributes to the overall toxicity.[4][5] Copper

ions can denature proteins and enzymes, disrupting their function. While less acutely toxic to

insects than arsenic, it enhances the overall efficacy of the compound, particularly against

fungal pathogens that may be present.
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Fig. 1: Simplified mode of action for copper arsenate insecticides.

Historical Application Protocols (For Informational
Purposes Only)
The application of copper arsenate insecticides was rudimentary by modern standards and

posed significant risks to applicators and the environment.

Target Pests and Crops
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Pests: Historically used against a range of chewing insects, including the cotton leafworm

and the Colorado potato beetle.[1][2]

Crops: Primarily applied to cotton, fruit trees, and potatoes.[1][2]

Formulation and Application Method (Historical)
Copper arsenate compounds were typically formulated as a dust or a wettable powder to be

mixed with water and applied as a spray.[1][10]

Protocol 1: Dust Application (Historical)

WARNING: This protocol is outdated, hazardous, and should not be attempted. It is provided

for historical context only.

Objective: To control chewing insects on cotton plants.

Material: Copper acetoarsenite (Paris Green) powder.

Equipment: Cloth bags, pole, and a horse or mule.

Procedure:

1. Two bags containing the Paris Green powder were affixed to opposite ends of a long pole.

2. This apparatus was laid transversally across a horse or mule.

3. The animal was then trotted through the cotton rows, causing the pole to jostle and

release a dust cloud of the insecticide over the plants.[1]

Safety Precautions (Historical): Minimal by today's standards. Applicators often had

significant dermal and inhalation exposure.
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Fig. 2: Historical workflow for dust application of Paris Green.

Toxicology and Environmental Fate
The high toxicity and environmental persistence of copper arsenate compounds are the

primary reasons for their discontinued use in agriculture.

Human and Animal Toxicity
Both copper and arsenic are toxic, but arsenic is the element of greater concern due to its

classification as a human carcinogen.[6][13]

Acute Exposure: Ingestion of arsenic compounds can lead to severe gastrointestinal

distress, nausea, vomiting, abdominal pain, and in severe cases, delirium, kidney failure, and

death.[6] Inhalation of dust or fumes can cause irritation to the respiratory tract.[6]
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Chronic Exposure: Prolonged exposure to arsenic is linked to an increased risk of skin,

bladder, and lung cancers.[13][14] It can also cause skin lesions, neurological damage, and

cardiovascular problems.[6][12]

Table 2: Occupational Exposure Limits for Components of Copper Arsenate

Component Agency
Exposure Limit
(TWA, 8-hour)

Notes

Inorganic Arsenic OSHA (PEL) 0.01 mg/m³ -

Inorganic Arsenic ACGIH (TLV) 0.01 mg/m³ -

Copper Dust/Mist OSHA (PEL) 1.0 mg/m³ -

Copper Dust/Mist ACGIH (TLV) 1.0 mg/m³ -

Source: Safety Data Sheet for Copper Arsenate[6]

Environmental Fate and Ecotoxicity
Soil: Arsenic can accumulate in the soil, leading to reduced productivity and potential uptake

by subsequent crops.[1] The mobility and bioavailability of arsenic in soil are influenced by

factors such as pH, clay content, and the presence of iron oxides.[1]

Water: Leaching of arsenic and copper from treated soils or improper disposal can

contaminate ground and surface water.[15] These compounds are highly toxic to aquatic life.

[6][13]

Bioaccumulation: Arsenic is known to bioconcentrate in plants and aquatic organisms,

posing a risk to higher trophic levels.[6]
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Fig. 3: Environmental contamination pathways for copper arsenate.

Modern Alternatives
The use of copper arsenate and other arsenical insecticides in agriculture has been

superseded by a wide range of less toxic and more environmentally benign alternatives. These

include:

Synthetic Pyrethroids: A class of insecticides that are highly effective against a broad

spectrum of insects but have lower mammalian toxicity.

Neonicotinoids: Systemic insecticides that are widely used for seed treatment and soil

application.

Biopesticides: Including microbial pesticides (e.g., Bacillus thuringiensis) and botanical

insecticides (e.g., neem oil).

Integrated Pest Management (IPM): An ecosystem-based strategy that focuses on long-term

prevention of pests through a combination of techniques such as biological control, habitat

manipulation, and the use of resistant varieties.
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Conclusion
Copper arsenate and its related compounds were historically important tools in agricultural

pest management. However, their high toxicity, environmental persistence, and carcinogenic

properties have led to their widespread prohibition in agriculture. The information presented in

this document serves as a historical record and a cautionary example of the evolution of

pesticide science and regulation. For all current and future applications, researchers and

professionals in drug and pesticide development must prioritize the principles of safety,

sustainability, and minimal environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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